(2Z)-2-[(4-chloro-2-methylphenyl)imino]-N-(furan-2-ylmethyl)-7-hydroxy-2H-chromene-3-carboxamide

• IUPAC Name: 2-(4-chloro-2-methylphenyl)imino-N-(furan-2-ylmethyl)-7-hydroxychromene-3-carboxamide
• InChI: InChI=1S/C22H17ClN2O4/c1-13-9-15(23)5-7-19(13)25-22-18(21(27)24-12-17-3-2-8-28-17)10-14-4-6-16(26)11-20(14)29-22/h2-11,26H,12H2,1H3,(H,24,27)
• InChI Key: ZLKFSPMLDWDRSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)N=C2C(=CC3=C(O2)C=C(C=C3)O)C(=O)NCC4=CC=CO4
• Molecular Formula: C22H17ClN2O4
• Molecular Weight: 408.8 g/mol

Description

(2Z)-2-[(4-chloro-2-methylphenyl)imino]-N-(furan-2-ylmethyl)-7-hydroxy-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C22H17ClN2O4 and its molecular weight is 408.84. The purity is usually 95%.
BenchChem offers high-quality (2Z)-2-[(4-chloro-2-methylphenyl)imino]-N-(furan-2-ylmethyl)-7-hydroxy-2H-chromene-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2Z)-2-[(4-chloro-2-methylphenyl)imino]-N-(furan-2-ylmethyl)-7-hydroxy-2H-chromene-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques and Chemical Transformations

Research has explored the synthesis of compounds related to the chromene family, which share some structural motifs with the compound . For example, the synthesis of 2-imino-2H-chromene derivatives and their chemical transformations have been extensively studied. These compounds are synthesized through various methods, including condensation reactions and subsequent transformations that lead to different derivatives with potential for further chemical and biological exploration (Avetisyan, Karapetyan, & Tadevosyan, 2009). Another approach involves eco-friendly synthesis techniques for 2-imino and 2-oxo-2H-chromene-3-carboxamides, emphasizing green chemistry principles (Proença & Costa, 2008).

Potential Biological Activities

Chromene derivatives have been investigated for their biological activities, including antimicrobial properties. Novel Zinc(II) complexes of heterocyclic ligands derived from chromene compounds have shown significant antifungal activity, indicating their potential as therapeutic agents (Yamgar et al., 2014). Furthermore, the synthesis and antimicrobial activity of N-aryl-7-hydroxy-2-imino-2H-chromene-3-carboxamides highlight the scope of these compounds in developing new antimicrobial agents (Ukhov et al., 2021).

Fluorescent Dyes and Chemical Sensing

Research on chromene derivatives has also extended into the development of fluorescent dyes and sensors. The serendipitous synthesis of brand-new fluorescent dyes based on chromene derivatives that exhibit strong blue emission properties demonstrates the versatility of these compounds in applications beyond biological activities (Teimouri, 2011).